Cas no 1154297-84-3 (2-(Methylsulfanyl)-N-(pentan-2-yl)aniline)

• Product Name: 2-(Methylsulfanyl)-N-(pentan-2-yl)aniline
• CAS No: 1154297-84-3
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5166798
• Update Time: 2025-09-26

2-(Methylsulfanyl)-N-(pentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfanyl)-N-(pentan-2-yl)aniline
• Benzenamine, N-(1-methylbutyl)-2-(methylthio)-

• Inchi： 1S/C12H19NS/c1-4-7-10(2)13-11-8-5-6-9-12(11)14-3/h5-6,8-10,13H,4,7H2,1-3H3
• InChI Key： VHGORZWFQFNQDB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3